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Compound of Interest

Compound Name: 1,3-Dibromo-2,4,6-trinitrobenzene

Cat. No.: B076181 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the thermal properties of dinitrobenzene and

trinitrobenzene derivatives, classes of compounds significant in materials science and

energetic materials research. The following sections present quantitative data, detailed

experimental protocols for thermal analysis, and a logical framework for comparing these

compounds.

The stability and energetic characteristics of nitroaromatic compounds are critically dependent

on the number and position of nitro groups on the benzene ring, as well as the nature of other

substituents. Generally, increasing the number of nitro groups enhances the energetic

properties but can have complex effects on thermal stability. This guide explores these

relationships through experimental data.

Data Presentation: Thermal Properties
The thermal properties of various dinitrobenzene and trinitrobenzene derivatives are

summarized below. These tables facilitate a direct comparison of key metrics such as melting

point, decomposition temperature, and heat of formation.

Table 1: Comparative Thermal Properties of Dinitrobenzene Derivatives
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Compound Abbreviation
Melting Point
(Tm)

Decompositio
n Temperature
(Td)

Heat of
Formation
(ΔHf)

1,2-

Dinitrobenzene
o-DNB 118 °C[1] - -

1,3-

Dinitrobenzene
m-DNB 90 °C[1]

Exothermic

activity from

~263-280 °C[2]

[3]

-41.8 kJ/mol

(solid)

1,4-

Dinitrobenzene
p-DNB 175 °C[1] - -

2,4-Dinitrophenol DNP ~115.8 °C[4] - -

1,2-di-1H-triazol-

4,6-diamino-3,5-

dinitrobenzene

- - 314 °C[5][6] -

Note: Decomposition data can vary based on experimental conditions like heating rate and

confinement.

Table 2: Comparative Thermal Properties of Trinitrobenzene Derivatives
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Compound
Abbreviatio
n

Melting
Point (Tm)

Decomposit
ion
Temperatur
e (Td)

Heat of
Formation
(ΔHf)

Impact
Sensitivity
(IS)

1,3,5-

Trinitrobenze

ne

TNB 122.5 °C -
-78.4 kJ/mol

(solid)[7]
-

2,4,6-

Trinitrotoluen

e

TNT 80.6 °C 295 °C[5][6] - 15 J[5][6]

1,3,5-

Triamino-

2,4,6-

trinitrobenzen

e

TATB 350 °C[8] 350 °C[8]
-597.9

kJ/kg[8]
50 J[6]

1-1H-triazol-

2,4,6-

triamino-3,5-

trinitrobenzen

e

- 303 °C[5] 307 °C[6] - 7 J[6]

1-1H-triazol-

2,4,6-triazido-

3,5-

trinitrobenzen

e

- - - - 1 J[6]

Comparative Analysis Framework
The following diagram illustrates the logical workflow for comparing the thermal characteristics

of dinitrobenzene and trinitrobenzene derivatives, linking key properties to the experimental

methods used for their determination.
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Caption: Workflow for comparing thermal properties of nitroaromatic compounds.

Experimental Protocols
The data presented in this guide are typically obtained using a combination of thermoanalytical

techniques.[9][10][11] The protocols for the key experiments are detailed below.

1. Differential Scanning Calorimetry (DSC)
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Objective: To determine melting points, decomposition temperatures, and measure the heat

of reaction (enthalpy).[12][13] DSC is a primary screening tool for assessing the thermal

behavior of energetic materials.[13]

Methodology:

Sample Preparation: A small sample (typically 1-5 mg) of the nitroaromatic compound is

accurately weighed and hermetically sealed in an aluminum or high-pressure gold

crucible.[14]

Instrumentation: The sample crucible and an empty reference crucible are placed in the

DSC cell.

Thermal Program: The cell is heated at a constant, linear rate (e.g., 5 or 10 °C/min) under

a controlled atmosphere, typically inert nitrogen or argon.[13]

Data Acquisition: The instrument measures the difference in heat flow required to maintain

the sample and reference at the same temperature. Endothermic events (like melting) and

exothermic events (like decomposition) are recorded as peaks on a thermogram.[4] The

onset temperature of the exothermic peak is often reported as the decomposition

temperature (Td).[14]

2. Thermogravimetric Analysis (TGA)

Objective: To measure changes in the mass of a sample as a function of temperature,

providing information on decomposition kinetics, thermal stability, and the presence of

volatile components.[11]

Methodology:

Sample Preparation: A small, accurately weighed sample (typically 5-10 mg) is placed in a

tared TGA pan.

Instrumentation: The pan is suspended from a highly sensitive microbalance within a

furnace.
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Thermal Program: The sample is heated at a controlled rate under a specific atmosphere

(e.g., nitrogen).

Data Acquisition: The mass of the sample is continuously recorded as the temperature

increases. The resulting TGA curve plots mass percentage versus temperature, allowing

for the identification of temperatures at which significant mass loss occurs, corresponding

to decomposition stages.

3. Bomb Calorimetry

Objective: To determine the heat of combustion of a substance, which is then used to

calculate its standard enthalpy of formation (ΔHf).

Methodology:

Sample Preparation: A precisely weighed pellet of the compound is placed in a sample

holder inside a high-pressure vessel known as a "bomb."

Instrumentation: The bomb is filled with high-pressure oxygen and submerged in a known

quantity of water in an insulated container (the calorimeter).

Combustion: The sample is ignited electrically. The complete combustion of the compound

releases heat, which is absorbed by the bomb and the surrounding water, causing a

temperature increase.

Data Acquisition: The temperature change of the water is meticulously measured. Using

the known heat capacity of the calorimeter system, the heat of combustion is calculated.

This value is then used in conjunction with the known heats of formation of the combustion

products (CO₂, H₂O, N₂) to determine the compound's heat of formation via Hess's law.

4. Impact Sensitivity Testing (BAM Fallhammer)

Objective: To assess the stability of an energetic material under the stimulus of impact.

Methodology:

Sample Preparation: A small amount of the material is placed on an anvil.
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Instrumentation: A specified weight (drop hammer) is released from a measured height,

striking the sample.

Procedure: The test is repeated at various heights to determine the minimum height at

which a reaction (e.g., explosion, decomposition) occurs in a certain percentage of trials.

Data Reporting: The result is reported as the impact energy in Joules (J), calculated from

the mass of the drop weight and the drop height. A higher value indicates lower sensitivity

(greater stability) to impact.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. apps.dtic.mil [apps.dtic.mil]

2. researchgate.net [researchgate.net]

3. Thermal hazard assessment of nitrobenzene/dinitrobenzene mixtures - PubMed
[pubmed.ncbi.nlm.nih.gov]

4. researchgate.net [researchgate.net]

5. Synthesis, and single crystal structure of fully-substituted polynitrobenzene derivatives for
high-energy materials - PMC [pmc.ncbi.nlm.nih.gov]

6. Synthesis, and single crystal structure of fully-substituted polynitrobenzene derivatives for
high-energy materials - RSC Advances (RSC Publishing) DOI:10.1039/C7RA13346D
[pubs.rsc.org]

7. 1,3,5-Trinitrobenzene | C6H3N3O6 | CID 7434 - PubChem [pubchem.ncbi.nlm.nih.gov]

8. scielo.br [scielo.br]

9. Thermochemical Analysis of Improvised Energetic Materials by Laser-Heating Calorimetry
- PMC [pmc.ncbi.nlm.nih.gov]

10. setaramsolutions.com [setaramsolutions.com]

11. mdpi.com [mdpi.com]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://pubs.rsc.org/en/content/articlehtml/2018/ra/c7ra13346d
https://www.benchchem.com/product/b076181?utm_src=pdf-custom-synthesis
https://apps.dtic.mil/sti/tr/pdf/ADA099732.pdf
https://www.researchgate.net/publication/49831993_Thermal_hazard_assessment_of_nitrobenzenedinitrobenzene_mixtures
https://pubmed.ncbi.nlm.nih.gov/21316854/
https://pubmed.ncbi.nlm.nih.gov/21316854/
https://www.researchgate.net/publication/26619482_INVESTIGATION_OF_THERMAL_STABILITY_OF_SOME_NITROAROMATIC_DERIVATIVES_BY_DSC
https://pmc.ncbi.nlm.nih.gov/articles/PMC9077242/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9077242/
https://pubs.rsc.org/en/content/articlehtml/2018/ra/c7ra13346d
https://pubs.rsc.org/en/content/articlehtml/2018/ra/c7ra13346d
https://pubs.rsc.org/en/content/articlehtml/2018/ra/c7ra13346d
https://pubchem.ncbi.nlm.nih.gov/compound/1_3_5-Trinitrobenzene
https://www.scielo.br/j/jatm/a/hmv6vSrhvnC63VwS7bXKvBH/?format=pdf&lang=en
https://pmc.ncbi.nlm.nih.gov/articles/PMC9805319/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9805319/
https://setaramsolutions.com/applications/process-safety/energetic-materials
https://www.mdpi.com/2571-6255/5/6/206
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076181?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


12. chimia.ch [chimia.ch]

13. gw-chimie.math.unibuc.ro [gw-chimie.math.unibuc.ro]

14. pubblicazioni.unicam.it [pubblicazioni.unicam.it]

To cite this document: BenchChem. [A Comparative Analysis of the Thermal Properties of
Dinitrobenzene and Trinitrobenzene Derivatives]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b076181#comparative-study-of-the-
thermal-properties-of-dinitrobenzene-and-trinitrobenzene-derivatives]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.chimia.ch/chimia/article/download/2004_394/3153/13838
https://gw-chimie.math.unibuc.ro/anunivch/2002-2/AUBCh2002XI2147152.pdf
https://pubblicazioni.unicam.it/retrieve/6d2272d5-c5ae-48dc-849f-cc1b31a3beb0/Org.%20Process%20Res.%20Dev.%202021%2C%2025%2C%20781%E2%88%92788.pdf
https://www.benchchem.com/product/b076181#comparative-study-of-the-thermal-properties-of-dinitrobenzene-and-trinitrobenzene-derivatives
https://www.benchchem.com/product/b076181#comparative-study-of-the-thermal-properties-of-dinitrobenzene-and-trinitrobenzene-derivatives
https://www.benchchem.com/product/b076181#comparative-study-of-the-thermal-properties-of-dinitrobenzene-and-trinitrobenzene-derivatives
https://www.benchchem.com/product/b076181#comparative-study-of-the-thermal-properties-of-dinitrobenzene-and-trinitrobenzene-derivatives
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b076181?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076181?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

